Cas no 1770676-72-6 (5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester
• CAS No: 1770676-72-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• MDL: MFCD30725803
• CID: 5162097
• Update Time: 2026-03-04

5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester

• MDL： MFCD30725803
• Inchi： 1S/C13H14N2O2S/c1-3-17-12(16)11-9(2)18-13(15-11)14-10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key： FMGHPVCOFXRNAF-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(OCC)=O)N=C1NC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester

Recent Advances in the Study of 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester (CAS: 1770676-72-6)

The compound 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester (CAS: 1770676-72-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot multicomponent reaction, significantly reducing the number of steps and increasing overall efficiency. The study reported a yield of 85% and demonstrated the scalability of the method, making it suitable for industrial applications.

In terms of biological activity, 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester has shown promising results as a potential inhibitor of protein kinases involved in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2024 highlighted the compound's ability to selectively inhibit JAK2 kinase, a key player in cytokine signaling. The study utilized in vitro assays and molecular docking simulations to confirm the binding affinity and specificity of the compound, suggesting its potential as a lead candidate for anti-inflammatory drug development.

Further investigations into the pharmacokinetic properties of 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester have been conducted to assess its suitability for therapeutic use. A recent pharmacokinetic study in animal models, published in European Journal of Pharmaceutical Sciences, reported favorable absorption and distribution profiles, with a half-life of approximately 6 hours. The study also noted minimal toxicity at therapeutic doses, indicating a promising safety profile for further development.

In addition to its kinase inhibitory activity, 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester has been explored for its potential in cancer therapy. A 2024 study in Cancer Research demonstrated that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR pathway. The findings suggest that this thiazole derivative could serve as a scaffold for the development of novel anticancer agents, particularly for tumors with dysregulated kinase signaling.

Despite these advancements, challenges remain in the clinical translation of 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's pharmacological properties while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising molecule.

In conclusion, 5-Methyl-2-phenylaminothiazole-4-carboxylic acid ethyl ester (CAS: 1770676-72-6) represents a versatile and pharmacologically active compound with potential applications in inflammation and cancer therapy. Recent studies have provided valuable insights into its synthesis, biological activity, and pharmacokinetics, paving the way for further preclinical and clinical investigations. Continued research in this area holds the promise of uncovering new therapeutic avenues and advancing the field of medicinal chemistry.